![molecular formula C18H20N2O2 B2779479 1-[1-(2-Phenoxyethyl)benzimidazol-2-yl]propan-1-ol CAS No. 887348-65-4](/img/structure/B2779479.png)
1-[1-(2-Phenoxyethyl)benzimidazol-2-yl]propan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-[1-(2-Phenoxyethyl)benzimidazol-2-yl]propan-1-ol” is a compound that contains a benzimidazole nucleus . Benzimidazole is a constituent of many bioactive heterocyclic compounds that are of wide interest because of their diverse biological and clinical applications . Moreover, benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, benzimidazole derivatives in general can be synthesized through various methods . For instance, one method involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate . Other methods include reaction with aromatic aldehydes or aliphatic aldehydes , or reaction with cyanogen bromide in acetonitrile solution .Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of benzimidazole derivatives have been extensively studied, leading to the development of compounds with potential applications in medicinal chemistry and materials science. For instance, benzimidazole containing compounds have been synthesized by Schiff base condensation, leading to copper(II) complexes showing substantial in vitro cytotoxic effect against various cancer cell lines through DNA intercalation and apoptosis pathways (Paul et al., 2015).
Binding and DNA Interaction
- The interaction of benzimidazole derivatives with DNA has been a focus area, revealing their potential as DNA-binding agents. For example, studies have shown that benzimidazole derivatives can inhibit mammalian DNA topoisomerase I, indicating their potential as therapeutic agents (Alpan et al., 2007).
Catalytic and Chemical Applications
- In the field of catalysis, benzimidazole derivatives have been employed in transfer hydrogenation reactions, demonstrating their utility as efficient catalysts. For example, ionic liquid-based Ru(II)–phosphinite compounds have shown excellent conversions in the transfer hydrogenation of various ketones (Aydemir et al., 2014).
Antimicrobial and Antiviral Activities
- Benzimidazole derivatives have been investigated for their antimicrobial and antiviral activities. Synthesis and characterization of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives have shown significant antimicrobial activity against various bacteria and fungi (Salahuddin et al., 2017). Additionally, certain derivatives have exhibited anti-HIV and anti-yellow fever virus (YFV) activities, contributing to the search for new antiviral compounds (Srivastava et al., 2020).
Material Science and Photophysical Properties
- Benzimidazole derivatives have also found applications in material science, particularly in the development of oligobenzimidazoles with notable electrochemical, electrical, optical, and thermal properties, suggesting their use in electronic and optoelectronic devices (Anand & Muthusamy, 2018).
properties
IUPAC Name |
1-[1-(2-phenoxyethyl)benzimidazol-2-yl]propan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c1-2-17(21)18-19-15-10-6-7-11-16(15)20(18)12-13-22-14-8-4-3-5-9-14/h3-11,17,21H,2,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHQUDLZNUBMPCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=NC2=CC=CC=C2N1CCOC3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.